Ethyl 2-methoxy-6-methylisonicotinate
Cat. No. B1500279
Key on ui cas rn:
262296-07-1
M. Wt: 195.21 g/mol
InChI Key: XOQKKGJELOPPNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:14][I:15].[CH3:16][c:17]1[cH:18][cH:19][cH:20][cH:21][cH:22]1.[OH:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[O:7][CH2:8][CH3:9])[cH:10][c:11]([CH3:13])[n:12]1>>[O:1]([c:2]1[cH:3][c:4]([C:5](=[O:6])[O:7][CH2:8][CH3:9])[cH:10][c:11]([CH3:13])[n:12]1)[CH3:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1cc(C)nc(O)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1cc(C)nc(OC)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
